(4-fluoro-1H-indol-2-yl)methanamine

• CAS RN: 904885-13-8
• Molecular Formula: C9H9FN2
• Molecular Weight: 164.18 g/mol
• IUPAC Name: (4-fluoro-1H-indol-2-yl)methanamine
• InChI: InChI=1S/C9H9FN2/c10-8-2-1-3-9-7(8)4-6(5-11)12-9/h1-4,12H,5,11H2
• InChI Key: BTLUBZYXSCWKAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(N2)CN)C(=C1)F

Description

(4-fluoro-1H-indol-2-yl)methanamine is a useful research compound. Its molecular formula is C9H9FN2 and its molecular weight is 164.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 36 (130 mg, 0.730 mmol) in anhydrous THF (5.0 mL) was added LiAlH4 (138 mg, 3.65 mmol) at 0-5° C. The reaction mixture was heated at 80° C. overnight. After cooling to RT, the mixture was treated with aq. Na2SO4. The resulting mixture was extracted with EtOAc (3×10 mL). The combined organic layers were dried and concentrated. The residue was purified by SiO2 chromatography eluting with petroleum ether/EtOAc/TEA (10:10:0.5) to afford 40 mg (33%) of (4-fluoro-1H-indol-2-yl)methanamine (38) as a pale yellow solid. 1H NMR (500 MHz, DMSO-d6) δ 11.22 (s, 1H), 7.14 (d, J=8.0 Hz, 1H), 6.97 (m, 1H), 6.70 (m, 1H), 6.28 (s, 1H), 3.82 (s, 2H). LCMS (ESI) m/z: 148.1 [M+H−17]+.